Cas no 2034483-38-8 (N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide)

• Product Name: N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide
• CAS No: 2034483-38-8
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5973786
• PubChem ID: 121016586
• Update Time: 2025-06-14

N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide
• AKOS026687222
• 2034483-38-8
• F6204-2711
• N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzo[b]thiophene-2-carboxamide
• N-[4-(thiophen-2-yl)oxan-4-yl]-1-benzothiophene-2-carboxamide
• N-(4-thiophen-2-yloxan-4-yl)-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H17NO2S2/c20-17(15-12-13-4-1-2-5-14(13)23-15)19-18(7-9-21-10-8-18)16-6-3-11-22-16/h1-6,11-12H,7-10H2,(H,19,20)
• InChI Key： SRKSZEYQBYSYQB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCOCC1)NC(C1=CC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 343.07007113g/mol
• Monoisotopic Mass: 343.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.8Ų

Additional information on N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide (CAS No. 2034483-38-8)

The compound N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide, identified by its CAS No. 2034483-38-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique structural framework combining a benzothiophene core with a thiophene-substituted oxane (tetrahydropyran) moiety, linked via a carboxamide bridge. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and optoelectronic materials.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide, due to their versatile pharmacological properties and potential in addressing unmet medical needs. Researchers are particularly intrigued by its molecular interactions with biological targets, such as enzymes and receptors, which could pave the way for novel therapeutics. The compound's benzothiophene scaffold is known for its prevalence in FDA-approved drugs, highlighting its relevance in modern drug design.

From a synthetic chemistry perspective, the preparation of N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide involves multi-step organic transformations, often employing catalytic cross-coupling reactions and amide bond formation strategies. The thiophene and oxane rings contribute to the compound's stability and solubility, making it amenable to further derivatization. These characteristics align with the current trend of developing bioisosteres and fragment-based drug discovery approaches, which are hot topics in pharmaceutical research.

Beyond pharmaceuticals, N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide has potential applications in organic electronics. Its conjugated benzothiophene system and thiophene substituents suggest possible utility in organic semiconductors or light-emitting diodes (OLEDs), areas where researchers are actively seeking new materials with improved performance. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

Analytical characterization of CAS No. 2034483-38-8 typically involves techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structure and purity. These methods are critical for ensuring reproducibility in research, a key concern in modern scientific inquiries. The compound's physicochemical properties, including logP and hydrogen bonding capacity, are also frequently studied to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile in biological systems.

As the demand for targeted therapies and personalized medicine grows, molecules like N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide are increasingly valuable. Its modular structure allows for precise modifications to enhance binding affinity or selectivity toward specific biological targets. This adaptability resonates with contemporary trends in computational drug design, where in silico screening and molecular docking play pivotal roles in accelerating discovery pipelines.

In conclusion, N-4-(thiophen-2-yl)oxan-4-yl-1-benzothiophene-2-carboxamide (CAS No. 2034483-38-8) represents a compelling case study in the convergence of medicinal chemistry and materials science. Its structural complexity, coupled with its potential applications, positions it as a molecule of interest for future innovations. Ongoing research will likely explore its structure-activity relationships (SAR) and material properties further, contributing to advancements in both healthcare and technology sectors.